Cas no 99068-71-0 (1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-)
99068-71-0 structure
Product Name:1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
CAS No:99068-71-0
MF:C10H12N2O3
MW:208.213882446289
CID:750379
Update Time:2023-08-03
1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
- 3-[(4-nitrophenyl)methylideneamino]propan-1-ol
- CBDivE_002734
-
- Inchi: 1S/C10H12N2O3/c13-7-1-6-11-8-9-2-4-10(5-3-9)12(14)15/h2-5,8,13H,1,6-7H2/b11-8+
- InChI Key: HVHFNFFDUABBSO-DHZHZOJOSA-N
- SMILES: OCCC/N=C/C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- XLogP3: 1.5
- Topological Polar Surface Area: 78.4
1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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